3-Cyclopropoxy-4-fluoropicolinonitrile

• Molecular Formula: C9H7FN2O
• Molecular Weight: 178.16 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-fluoropyridine-2-carbonitrile
• InChI: InChI=1S/C9H7FN2O/c10-7-3-4-12-8(5-11)9(7)13-6-1-2-6/h3-4,6H,1-2H2
• InChI Key: HBHTZJAVVZSVKP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2C#N)F

Description

3-Cyclopropoxy-4-fluoropicolinonitrile is a heterocyclic compound featuring a picolinonitrile backbone substituted with a cyclopropoxy group at the 3-position and a fluorine atom at the 4-position. Its molecular structure (C₉H₆FN₂O) combines electron-withdrawing (fluorine, nitrile) and sterically constrained (cyclopropoxy) functional groups, making it a candidate for applications in medicinal chemistry, agrochemicals, or materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-4-fluoropicolinonitrile typically involves the reaction of 3-fluoropicolinonitrile with cyclopropanol in the presence of a base. The reaction is carried out under controlled conditions to ensure the selective formation of the desired product. The process can be summarized as follows:

Starting Material: 3-Fluoropicolinonitrile

Reagent: Cyclopropanol

Catalyst/Base: Sodium hydride (NaH) or potassium tert-butoxide (KOtBu)

Solvent: Tetrahydrofuran (THF)

Reaction Conditions: The reaction mixture is stirred at room temperature or slightly elevated temperatures for several hours until the reaction is complete.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-4-fluoropicolinonitrile may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often utilizing continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-fluoropicolinonitrile undergoes various chemical reactions, including:

Nucleophilic Substitution: The fluorine atom at the 4-position can be substituted by nucleophiles such as amines or thiols.

Oxidation: The cyclopropoxy group can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: The nitrile group can be reduced to form primary amines.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide (NaN3) or thiourea in polar aprotic solvents (e.g., DMF) at elevated temperatures.

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a metal catalyst (e.g., palladium on carbon).

Major Products Formed

Nucleophilic Substitution: Formation of substituted derivatives such as 4-aminopicolinonitrile.

Oxidation: Formation of cyclopropanone derivatives or carboxylic acids.

Reduction: Formation of 3-cyclopropoxy-4-fluorobenzylamine.

Scientific Research Applications

3-Cyclopropoxy-4-fluoropicolinonitrile has diverse applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential as a bioactive compound in drug discovery and development.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-fluoropicolinonitrile involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting enzymes or receptors involved in key biological processes. For example, it may inhibit certain kinases or proteases, leading to the modulation of cellular signaling pathways and physiological responses.

Comparison with Similar Compounds

Comparison with Similar Compounds

The sole referenced compound, 3-cyclohexylindeno[3,2-c]pyrazol-4-hydrazone (CAS: 946386-88-5, C₁₆H₁₈N₄), belongs to a distinct chemical class (indeno-pyrazole hydrazone) and lacks functional or structural overlap with the target compound .

Typical comparisons for 3-Cyclopropoxy-4-fluoropicolinonitrile would involve:

Substituent Effects: Comparing cyclopropoxy vs. alkoxy/aryloxy groups (e.g., 3-methoxy-4-fluoropicolinonitrile) to assess steric/electronic impacts on reactivity.

Fluorine vs. Other Halogens : Contrasting with 4-chloro or 4-bromo analogs to evaluate halogen-specific interactions in biological targets.

Nitrile Functionality: Benchmarking against non-nitrile derivatives (e.g., carboxylic acids or amides) for solubility or metabolic stability.

Limitations of Provided Evidence

Key gaps include:

• No structural, synthetic, or application data for 3-Cyclopropoxy-4-fluoropicolinonitrile.
• No toxicological or physicochemical comparisons with similar compounds.
• No references to picolinonitrile derivatives or cyclopropoxy-substituted heterocycles.